Cas no 1018663-35-8 (1-5-(4-methylphenyl)furan-2-ylethan-1-one)

• Product Name: 1-5-(4-methylphenyl)furan-2-ylethan-1-one
• CAS No: 1018663-35-8
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 6025246
• PubChem ID: 28804242
• Update Time: 2025-05-21

1-5-(4-methylphenyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-methylphenyl)furan-2-ylethan-1-one
• Ethanone, 1-[5-(4-methylphenyl)-2-furanyl]-
• 1-(5-(P-tolyl)furan-2-yl)ethan-1-one
• 1018663-35-8
• 1-[5-(4-methylphenyl)furan-2-yl]ethan-1-one
• CS-0274952
• 2-acetyl-5-(4-methylphenyl)furan
• AKOS011788912
• EN300-1828468

• Inchi： 1S/C13H12O2/c1-9-3-5-11(6-4-9)13-8-7-12(15-13)10(2)14/h3-8H,1-2H3
• InChI Key： HNDUDCBPJVAPTQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2=CC=C(C)C=C2)O1)C

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 158 °C(Press: 2 Torr)

Additional information on 1-5-(4-methylphenyl)furan-2-ylethan-1-one

Recent Advances in the Study of 1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS: 1018663-35-8)

In recent years, the compound 1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS: 1018663-35-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan and methylphenyl structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-5-(4-methylphenyl)furan-2-ylethan-1-one, highlighting its efficient production through a series of catalytic reactions. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. These findings are crucial for scaling up production and ensuring reproducibility in industrial settings.

Pharmacological investigations have revealed that 1-5-(4-methylphenyl)furan-2-ylethan-1-one exhibits notable anti-inflammatory and antioxidant properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its antioxidant activity was attributed to the scavenging of reactive oxygen species (ROS), which play a critical role in oxidative stress-related pathologies.

Further mechanistic studies have elucidated the molecular targets of 1-5-(4-methylphenyl)furan-2-ylethan-1-one. Using computational docking and molecular dynamics simulations, researchers identified interactions with specific protein kinases involved in cell signaling pathways. These interactions may underlie the compound's observed biological effects and provide a foundation for the design of more potent derivatives.

In the context of drug development, the pharmacokinetic profile of 1-5-(4-methylphenyl)furan-2-ylethan-1-one has been evaluated in preclinical models. The compound demonstrated favorable absorption and distribution characteristics, with a half-life conducive to once-daily dosing. However, further optimization is needed to address its metabolic stability and potential drug-drug interactions.

Overall, the latest research on 1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS: 1018663-35-8) underscores its therapeutic potential and highlights avenues for future investigation. Continued efforts in synthetic chemistry, pharmacology, and translational research will be essential to fully realize its clinical applications.